Cas no 1804408-54-5 (Methyl 3-bromomethyl-4-cyano-5-nitrobenzoate)

• Product Name: Methyl 3-bromomethyl-4-cyano-5-nitrobenzoate
• CAS No: 1804408-54-5
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4949477
• Update Time: 2025-10-29

Methyl 3-bromomethyl-4-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromomethyl-4-cyano-5-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-17-10(14)6-2-7(4-11)8(5-12)9(3-6)13(15)16/h2-3H,4H2,1H3
• InChI Key： JRGJRRWJPHZADV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C=C(C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-bromomethyl-4-cyano-5-nitrobenzoate

Methyl 3-Bromomethyl-4-Cyano-5-Nitrobenzoate: A Comprehensive Overview

Methyl 3-bromomethyl-4-cyano-5-nitrobenzoate (CAS No. 1804408-54-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in advanced chemical synthesis and material engineering. The compound's structure comprises a benzoate ester group, a bromomethyl substituent, a cyano group, and a nitro group, each contributing to its distinctive chemical properties.

The synthesis of methyl 3-bromomethyl-4-cyano-5-nitrobenzoate involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to ensure high yield and purity. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature and solvent selection, to enhance the efficiency of the synthesis process. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate the formation of this compound, significantly reducing reaction times while maintaining product quality.

One of the most notable applications of methyl 3-bromomethyl-4-cyano-5-nitrobenzoate is in the field of materials science, particularly in the development of advanced polymers and composites. The compound's ability to act as a versatile building block in polymer synthesis has been extensively explored. Recent findings suggest that incorporating this compound into polymer matrices can significantly improve mechanical properties such as tensile strength and thermal stability. For example, a study published in 2023 demonstrated that polymers synthesized with this compound exhibited enhanced resistance to thermal degradation under high-temperature conditions.

In addition to its role in polymer science, methyl 3-bromomethyl-4-cyano-5-nitrobenzoate has also found applications in drug delivery systems. The compound's unique chemical structure allows for the creation of biocompatible materials that can encapsulate and release drugs in a controlled manner. Researchers have recently explored the use of this compound in designing stimuli-responsive drug delivery systems, where the release of therapeutic agents is triggered by external stimuli such as pH changes or temperature variations.

The electronic properties of methyl 3-bromomethyl-4-cyano-5-nitrobenzoate make it an attractive candidate for use in organic electronics. The compound's ability to act as an electron-deficient aromatic system has been leveraged in the development of novel organic semiconductors. Recent studies have shown that thin films prepared from this compound exhibit promising electrical characteristics, making them suitable for applications in flexible electronics and optoelectronic devices.

From an environmental perspective, the synthesis and application of methyl 3-bromomethyl-4-cyano-5-nitrobenzoate have been evaluated for their sustainability. Researchers have emphasized the importance of developing green chemistry approaches to minimize waste and reduce energy consumption during production. Innovations such as recycling solvents and utilizing biodegradable catalysts have been proposed to enhance the eco-friendliness of this compound's manufacturing process.

In conclusion, methyl 3-bromomethyl-4-cyano-5-nitrobenzoate (CAS No. 1804408-54-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis techniques and application strategies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.